Cas no 2034422-91-6 (4-(benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine)

• Product Name: 4-(benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine
• CAS No: 2034422-91-6
• MF: C₂₃H₂₈N₂O₄S
• MW: 428.544425010681
• CID: 6389268
• PubChem ID: 92070892
• Update Time: 2025-05-19

4-(benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine
• [4-(benzenesulfonyl)piperidin-1-yl]-[4-(3-methoxypyrrolidin-1-yl)phenyl]methanone
• F6441-8986
• (4-(3-methoxypyrrolidin-1-yl)phenyl)(4-(phenylsulfonyl)piperidin-1-yl)methanone
• AKOS026688142
• 2034422-91-6
• 4-(benzenesulfonyl)-1-[4-(3-methoxypyrrolidin-1-yl)benzoyl]piperidine

• Inchi： 1S/C23H28N2O4S/c1-29-20-11-14-25(17-20)19-9-7-18(8-10-19)23(26)24-15-12-22(13-16-24)30(27,28)21-5-3-2-4-6-21/h2-10,20,22H,11-17H2,1H3
• InChI Key： YHSNRHSEURHWGO-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=CC=C2)(=O)=O)CC1)(C1=CC=C(N2CCC(OC)C2)C=C1)=O

Computed Properties

• Exact Mass: 428.17697855g/mol
• Monoisotopic Mass: 428.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-(benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine

4-(Benzenesulfonyl)-1-4-(3-Methoxypyrrolidin-1-yl)Benzoylpiperidine: A Comprehensive Overview

4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine, identified by the CAS registry number 2034422-91-6, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a piperidine ring substituted with a benzenesulfonyl group and a 3-methoxypyrrolidinylbenzoyl moiety, which contributes to its diverse chemical properties.

The synthesis of 4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine involves a series of intricate organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research and development purposes. The use of microwave-assisted synthesis and catalytic systems has further enhanced the yield and purity of this compound, as reported in several recent studies.

One of the most notable aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine exhibits potent inhibitory activity against various enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a therapeutic agent for conditions like Alzheimer's disease, where cholinergic deficits play a significant role.

In addition to its enzymatic inhibitory properties, this compound has shown promising results in modulating neurotransmitter systems. Research indicates that it may enhance dopaminergic transmission, making it a candidate for treating Parkinson's disease and other movement disorders. The presence of the 3-methoxypyrrolidinyl group is believed to contribute significantly to these pharmacodynamic effects by enhancing bioavailability and receptor affinity.

The structural versatility of 4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine also lends itself to applications in other therapeutic areas. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in the context of cancer treatment. Emerging evidence suggests that this compound may induce epigenetic changes that promote tumor cell apoptosis while sparing healthy cells, offering a novel approach to anticancer therapy.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and stereochemistry, which are critical for understanding its biological activity.

In terms of safety and toxicity profiles, preliminary studies indicate that 4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine demonstrates low acute toxicity in animal models. However, long-term toxicological assessments are still underway to fully evaluate its safety for human use.

The development of this compound has been supported by collaborative efforts between academic institutions and pharmaceutical companies. Ongoing clinical trials are exploring its efficacy in treating neurodegenerative disorders, with early results showing encouraging signs of symptom alleviation without significant adverse effects.

In conclusion, 4-(Benzenesulfonyl)-1-4-(3-methoxypyrrolidin-1-yl)benzoylpiperidine, CAS number 2034422-91-6, represents a cutting-edge advancement in medicinal chemistry. Its multifaceted pharmacological properties and favorable safety profile position it as a promising candidate for addressing several unmet medical needs across diverse therapeutic areas.